1-Oxa-4,8-diazaspiro[4.5]decan-3-one
Overview
Description
1-Oxa-4,8-diazaspiro[4.5]decan-3-one, also known as cyclohexanespiro-2′-(1′,3′-oxazolidine) , is a heterocyclic compound with an intriguing spiro-fragment. Its molecular formula is C₈H₁₅NO . The compound’s structure combines a piperidine ring with an oxazolidine moiety, resulting in a unique spirocyclic arrangement .
Synthesis Analysis
The synthesis of 1-Oxa-4,8-diazaspiro[4.5]decan-3-one involves a three-component condensation reaction. Commercially available amines, such as N-benzylpiperidone, and amine derivatives are used. The reaction proceeds under reflux conditions, employing thioglycolic acid as a key reagent. The resulting spiro-compounds (e.g., 8-benzyl-4-[3-(dimethylamino)propyl]-1-thia-4,8-diazaspiro[4.5]decan-3-one) exhibit anti-ulcer activity comparable to omeprazole .
Molecular Structure Analysis
The molecular structure of 1-Oxa-4,8-diazaspiro[4.5]decan-3-one features a spiro arrangement, where the N-substituted piperidine replaces the stereoisomeric carbon atom. This modification removes the asymmetric center from the heterocyclic compound, potentially influencing its biological properties .
Scientific Research Applications
Anti-Ulcer Activity
A series of compounds based on 1-thia-4,8-diazaspiro[4.5]decan-3-one were synthesized and their activity as new anti-ulcer agents was investigated in vivo . Some of these compounds were found to possess anti-ulcer activity comparable with that of omeprazole . This suggests that 1-Oxa-4,8-diazaspiro[4.5]decan-3-one could be a promising platform for designing anti-ulcer agents .
Anticancer Activity
New 1-thia-azaspiro[4.5]decane derivatives, their derived thiazolopyrimidine and 1,3,4-thiadiazole compounds were synthesized . The anticancer activity of these synthesized compounds was studied against the cell culture of HepG-2 (human liver hepatocellular carcinoma), PC-3 (human prostate adenocarcinoma) and HCT116 (human colorectal carcinoma) cell lines . A number of these compounds showed moderate to high inhibition activities .
Antitumor Activity
In vitro antitumor activities of 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-diones against cancer cell lines were also reported .
properties
IUPAC Name |
1-oxa-4,8-diazaspiro[4.5]decan-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2/c10-6-5-11-7(9-6)1-3-8-4-2-7/h8H,1-5H2,(H,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEVYCDNFBDUINU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12NC(=O)CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Oxa-4,8-diazaspiro[4.5]decan-3-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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